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Compound of Interest

Compound Name: 1-Methylcyclohexanecarbaldehyde

Cat. No.: B1312212 Get Quote

This guide provides immediate safety, handling, and disposal protocols for 1-
Methylcyclohexanecarbaldehyde, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

regulatory compliance.

Hazard Identification and Classification
1-Methylcyclohexanecarbaldehyde is classified as a hazardous substance. Key hazards

include:

Flammable Liquid: It is a flammable liquid and vapor.[1][2][3]

Skin Irritant: Causes skin irritation.[2][3]

Eye Irritant: Causes serious eye irritation.[2][3]

Respiratory Irritant: May cause respiratory irritation.[2][3]

Harmful if Swallowed: It can be harmful if ingested.[1]

Quantitative Safety Data
A summary of the key quantitative safety and physical data for 1-
Methylcyclohexanecarbaldehyde is presented in the table below.
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Property Value

Molecular Formula C₈H₁₄O

Molecular Weight 126.20 g/mol

CAS Number 6140-64-3

GHS Hazard Class Flammable Liquid Category 3

Skin Irritation Category 2

Eye Irritation Category 2A

Specific Target Organ Toxicity (Single Exposure)

Category 3

Hazard Statements H226, H315, H319, H335

Source: PubChem, Synquest Labs[1][3]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 1-
Methylcyclohexanecarbaldehyde to minimize exposure and ensure personal safety.

Recommended PPE
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PPE Category Specification

Hand Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber).[4] Gloves should be

inspected before use and replaced regularly.

Eye and Face Protection

Use chemical safety goggles or glasses that

meet OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166. A face shield may also be

necessary.[5][6]

Skin and Body Protection

A flame-retardant lab coat or chemical-resistant

apron should be worn.[7] For larger quantities or

where splashing is possible, liquid-impermeable

coveralls are recommended.

Respiratory Protection

Handle in a well-ventilated area, preferably

within a chemical fume hood.[7] If ventilation is

inadequate, a NIOSH-approved respirator with

an appropriate cartridge for organic vapors

should be used.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and environmental

protection.

Experimental Protocol: Safe Handling
Preparation:

Ensure a calibrated fire extinguisher (ABC type) is readily accessible.[7]

Have spill control materials (e.g., inert absorbent material like vermiculite or sand)

available.[8]

Work in a well-ventilated area, such as a chemical fume hood.[7]
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Remove all potential ignition sources from the handling area.[9]

Handling:

Ground and bond containers and receiving equipment to prevent static discharge.[9][10]

Use only non-sparking tools.[9][10]

Keep the container tightly closed when not in use.[6][10]

Avoid breathing vapors.[10]

Avoid contact with skin and eyes.[10]

Emergency Procedures:

In case of skin contact: Immediately wash the affected area with soap and plenty of water.

[8] Remove contaminated clothing.

In case of eye contact: Rinse cautiously with water for several minutes.[9] Remove contact

lenses if present and easy to do. Continue rinsing. Seek medical attention if irritation

persists.[9]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[9]

If swallowed: Do NOT induce vomiting.[9] Rinse mouth with water and seek immediate

medical attention.[8][9]

Experimental Protocol: Spill Management
Immediate Actions:

Evacuate non-essential personnel from the spill area.[8]

Eliminate all ignition sources.[8]

Ensure adequate ventilation.[8]

Containment and Cleanup:
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Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[8]

Carefully collect the absorbed material and contaminated debris into a designated,

sealable waste container.

Clean the spill area thoroughly with a suitable solvent, and collect the cleaning materials

as hazardous waste.

Experimental Protocol: Waste Disposal
Waste Segregation and Collection:

Collect waste 1-Methylcyclohexanecarbaldehyde in a designated, clearly labeled, and

sealed container.[11]

Do not mix with other waste streams unless permitted by your institution's waste

management guidelines.[11]

Container Management:

Keep the waste container tightly closed and store it in a well-ventilated, designated

hazardous waste storage area.[11]

Ensure the container is properly grounded.[11]

Final Disposal:

Arrange for the collection of the sealed waste container by a licensed hazardous waste

disposal company.[11]

Do not dispose of this chemical down the drain or in regular trash.[11]

Workflow and Logical Relationships
The following diagram illustrates the logical workflow for the safe handling of 1-
Methylcyclohexanecarbaldehyde.
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Caption: Workflow for the safe handling and disposal of 1-Methylcyclohexanecarbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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